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Compound of Interest

Compound Name: Fenchane

Cat. No.: B1212791 Get Quote

Essential guidance for the safe and compliant disposal of Fenchane, ensuring the protection of

laboratory personnel and the environment.

This document provides a comprehensive, step-by-step procedure for the proper disposal of

Fenchane. The information is intended for researchers, scientists, and drug development

professionals to facilitate safe laboratory operations and adherence to regulatory standards. It

is important to note that a specific Safety Data Sheet (SDS) for Fenchane (CAS No. 6248-88-

0) is not readily available. Therefore, this guidance is based on the hazardous characteristics of

structurally similar compounds, such as α-Fenchene and Fenchone, in conjunction with general

principles of laboratory chemical waste management.

Immediate Safety and Handling
Before beginning any disposal-related activities, it is crucial to consult your institution's

Environmental Health and Safety (EHS) department and review all applicable local, state, and

federal regulations.[1][2][3] Always handle Fenchane in a well-ventilated area, preferably within

a chemical fume hood, to minimize inhalation exposure.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemically resistant gloves (e.g., nitrile).
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Skin Protection: A lab coat is mandatory.

Fenchane Disposal Protocol
The proper disposal of Fenchane involves a systematic approach to waste characterization,

segregation, and containment.

Step 1: Hazardous Waste Determination

The first critical step is to determine if the Fenchane waste is hazardous.[1][2] This

determination is based on its characteristics and any potential contaminants it may have been

mixed with. While specific data for Fenchane is limited, related compounds exhibit hazardous

traits:

Flammability: Fenchone is classified as a flammable liquid.[4] Given its similar structure,

Fenchane should be treated as a potentially flammable substance. The flashpoint for

Fenchone is approximately 52-62°C (125.6-143.6°F), which would classify it as an ignitable

hazardous waste (EPA waste code D001) under the Resource Conservation and Recovery

Act (RCRA).[5][6]

Toxicity: α-Fenchene is identified as an aspiration hazard and is toxic to aquatic life.[7] It is

prudent to handle Fenchane with the assumption that it may also pose toxicity risks.

Unless you have definitive data to the contrary, Fenchane waste should be managed as a

hazardous waste.

Step 2: Waste Segregation

Proper segregation is essential to prevent dangerous chemical reactions.[8]

Do not mix Fenchane waste with incompatible materials. Specifically, keep it separate from

strong oxidizing agents.[5][6]

Collect Fenchane waste in a dedicated container. Do not mix it with other solvent waste

streams unless explicitly permitted by your EHS department. Halogenated and non-

halogenated solvent wastes are often collected separately.

Step 3: Container Selection and Labeling
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Container: Use a clean, leak-proof container that is chemically compatible with Fenchane. A

high-density polyethylene (HDPE) or glass container is generally suitable.[8] The container

must have a secure, tight-fitting lid.[8]

Labeling: Clearly label the waste container with the words "Hazardous Waste," the full

chemical name ("Fenchane"), and a clear description of the contents (e.g., "Fenchane,

pure," or "Fenchane in methanol"). Include the approximate concentration and volume. Affix

any other labels required by your institution or local regulations.

Step 4: Accumulation and Storage

Store the sealed waste container in a designated satellite accumulation area within the

laboratory.[8]

The storage area should be cool, dry, and well-ventilated, away from sources of ignition such

as heat, sparks, or open flames.[4][5][6]

Ensure secondary containment, such as a spill tray, is in place to capture any potential leaks.

Step 5: Arrange for Disposal

Contact your institution's EHS department to schedule a pickup for the hazardous waste. Do

not dispose of Fenchane down the drain or in the regular trash.[8]

Follow all institutional procedures for waste manifest documentation and handover to trained

disposal personnel.

Spill Response
In the event of a Fenchane spill:

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

Ventilate: Increase ventilation to the area.

Contain: For small spills, use an inert absorbent material such as vermiculite, sand, or

commercial sorbent pads.
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Collect: Carefully collect the absorbed material and place it in a sealed, properly labeled

hazardous waste container.

Clean: Decontaminate the spill area as directed by your institution's safety protocols.

Report: Report the spill to your supervisor and EHS department.

Quantitative Data for Fenchane-Related Compounds
The following table summarizes key quantitative data for compounds structurally related to

Fenchane. This information is provided to give context to the potential hazards of Fenchane.

Property Fenchone α-Fenchene Fenchane

CAS Number 1195-79-5[9][10] 471-84-1[11] 6248-88-0[8]

Molecular Formula C₁₀H₁₆O[10][12] C₁₀H₁₆[11] C₁₀H₁₈[8]

Molecular Weight 152.23 g/mol [10][12] 136.23 g/mol 138.25 g/mol [8]

Boiling Point 192-194 °C[5][10][13] 147.2-147.6 °C Not Available

Melting Point 5-6 °C[5][10][13] 139-140 °C[11] Not Available

Density ~0.94 g/cm³[5][12][13] 0.8564 g/cm³[11] Not Available

Flash Point ~52-62 °C[5][6] Not Available Not Available

Fenchane Disposal Workflow
The following diagram outlines the logical steps for the proper disposal of Fenchane.
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Fenchane Disposal Workflow
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Step 3: Use Compatible,
Labeled Container

Step 4: Store in Designated
Satellite Accumulation Area

Step 5: Arrange for EHS
Hazardous Waste Pickup

End of Disposal Process
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Caption: Logical workflow for the proper disposal of Fenchane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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